Cas no 22632-62-8 (Pentanoic acid,2-propyl-, 2-propen-1-yl ester)

• Product Name: Pentanoic acid,2-propyl-, 2-propen-1-yl ester
• CAS No: 22632-62-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 260678
• PubChem ID: 211195
• Update Time: 2025-04-19

Pentanoic acid,2-propyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-propyl-, 2-propen-1-yl ester
• prop-2-enyl 2-propylpentanoate
• DTXSID30177173
• 22632-62-8
• Pentanoic acid, 2-propyl-, allyl ester
• BRN 2433388
• 2-Propylvaleric acid allyl ester
• Allyl 2-propylvalerate
• SCHEMBL15442976
• Valeric acid, 2-propyl-, allyl ester

• Inchi： 1S/C11H20O2/c1-4-7-10(8-5-2)11(12)13-9-6-3/h6,10H,3-5,7-9H2,1-2H3
• InChI Key： JEBGJQHVDDOHIZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C(CCC)CCC)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.881
• Boiling Point: 228.8°Cat760mmHg
• Flash Point: 89.4°C
• Refractive Index: 1.434
• PSA: 26.3